Cas no 80018-28-6 ((6Z)-4-chloro-6-{(2-chlorophenyl)[(1-methylbutyl)amino]methylidene}cyclohexa-2,4-dien-1-one)

• Product Name: (6Z)-4-chloro-6-{(2-chlorophenyl)[(1-methylbutyl)amino]methylidene}cyclohexa-2,4-dien-1-one
• CAS No: 80018-28-6
• MF: C₁₈H₁₉Cl₂NO
• MW: 336.255563020706
• CID: 1803065
• PubChem ID: 3061932
• Update Time: 2025-04-21

(6Z)-4-chloro-6-{(2-chlorophenyl)[(1-methylbutyl)amino]methylidene}cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• (6Z)-4-chloro-6-{(2-chlorophenyl)[(1-methylbutyl)amino]methylidene}cyclohexa-2,4-dien-1-one
• (6Z)-4-chloro-6-[(2-chlorophenyl)-(pentan-2-ylamino)methylidene]cyclohexa-2,4-dien-1-one
• 80018-28-6
• Phenol, 4-chloro-2-((2-chlorophenyl)((1-methylbutyl)imino)methyl)-
• 4-Chloro-2-((2-chlorophenyl)((1-methylbutyl)imino)methyl)phenol
• 2-((1-Methylbutyl)imino-(2-chlorophenyl)methyl)-4-chlorophenol

• Inchi： 1S/C18H19Cl2NO/c1-3-6-12(2)21-18(14-7-4-5-8-16(14)20)15-11-13(19)9-10-17(15)22/h4-5,7-12,22H,3,6H2,1-2H3/b21-18+
• InChI Key： NLLFASQBRNRSGL-DYTRJAOYSA-N
• SMILES： ClC1C=CC=CC=1/C(/C1C=C(C=CC=1O)Cl)=N\C(C)CCC

Computed Properties

• Exact Mass: 335.0843696g/mol
• Monoisotopic Mass: 335.0843696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 32.6Ų